Cas no 1056894-35-9 (3-(bromomethyl)-Cinnoline)
3-(bromomethyl)-Cinnoline structure
Product Name:3-(bromomethyl)-Cinnoline
CAS No:1056894-35-9
MF:C9H7BrN2
MW:223.069280862808
CID:1097657
PubChem ID:59393082
Update Time:2025-04-20
3-(bromomethyl)-Cinnoline Chemical and Physical Properties
Names and Identifiers
-
- 3-(bromomethyl)-Cinnoline
- SCHEMBL8161366
- DTXSID901313332
- 1056894-35-9
- 3-(bromomethyl)cinnoline
-
- Inchi： 1S/C9H7BrN2/c10-6-8-5-7-3-1-2-4-9(7)12-11-8/h1-5H,6H2
- InChI Key： CRMCIDADWOHJBR-UHFFFAOYSA-N
- SMILES： BrCC1=CC2C=CC=CC=2N=N1
Computed Properties
- Exact Mass: 221.97926g/mol
- Monoisotopic Mass: 221.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.8Ų
3-(bromomethyl)-Cinnoline Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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